Cas no 2034537-35-2 (2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide)

2-(2H-1,3-Benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide is a synthetic organic compound featuring a benzodioxole core linked to an imidazole-containing side chain via an acetamide bridge. This structure confers potential bioactivity, particularly in pharmacological applications, due to the presence of both benzodioxole and imidazole moieties, which are known for their interactions with biological targets. The compound's design allows for enhanced solubility and bioavailability, facilitated by the ethoxyethyl spacer. Its well-defined molecular architecture makes it a valuable intermediate in medicinal chemistry research, particularly for exploring receptor modulation or enzyme inhibition. High-purity synthesis ensures reproducibility for experimental use.
2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide structure
2034537-35-2 structure
Product Name:2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide
CAS No:2034537-35-2
MF:C16H19N3O4
MW:317.339763879776
CID:5468298
Update Time:2025-10-28

2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide
    • 2-(1,3-benzodioxol-5-yl)-N-[2-(2-imidazol-1-ylethoxy)ethyl]acetamide
    • Inchi: 1S/C16H19N3O4/c20-16(10-13-1-2-14-15(9-13)23-12-22-14)18-4-7-21-8-6-19-5-3-17-11-19/h1-3,5,9,11H,4,6-8,10,12H2,(H,18,20)
    • InChI Key: GOUZDRNMAJERGL-UHFFFAOYSA-N
    • SMILES: O(CCN1C=NC=C1)CCNC(CC1=CC=C2C(=C1)OCO2)=O

Computed Properties

  • Exact Mass: 317.13755610 g/mol
  • Monoisotopic Mass: 317.13755610 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 74.6
  • Molecular Weight: 317.34

2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide Pricemore >>

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Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide

Research Briefing on 2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide (CAS: 2034537-35-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small molecules in drug discovery and development. One such compound, 2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide (CAS: 2034537-35-2), has emerged as a promising candidate for further investigation due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical relevance.

The compound, characterized by the presence of a benzodioxole moiety linked to an imidazole-containing side chain, has been the subject of several recent studies. Researchers have explored its potential as a modulator of specific biological targets, particularly in the context of inflammatory and neurological disorders. Preliminary data suggest that the compound exhibits high affinity for certain receptor subtypes, making it a valuable tool for understanding disease mechanisms and developing targeted therapies.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis and optimization of 2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide were described in detail. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The compound's structural integrity was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry. Additionally, computational modeling studies provided insights into the compound's binding interactions with its putative targets.

Pharmacological evaluations of the compound have revealed intriguing results. In vitro assays demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, with IC50 values in the low micromolar range. Furthermore, in vivo studies using animal models of neuroinflammation showed significant reductions in pro-inflammatory cytokine levels following treatment with the compound. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents.

Another area of interest is the compound's potential application in neurological disorders. Recent research has indicated that 2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide may modulate neurotransmitter systems implicated in conditions such as anxiety and depression. Behavioral studies in rodent models have shown promising anxiolytic and antidepressant-like effects, although further mechanistic studies are required to elucidate the underlying pathways.

Despite these encouraging findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to improve the compound's pharmacokinetic profile while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}acetamide (CAS: 2034537-35-2) represents a promising avenue for drug discovery, with potential applications in inflammation and neurology. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical for its successful development. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of such compounds and their therapeutic potential.

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